Cas no 1824360-21-5 (1-Amino-3-propylhexan-2-ol)

• Product Name: 1-Amino-3-propylhexan-2-ol
• CAS No: 1824360-21-5
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 6316331
• PubChem ID: 143110036
• Update Time: 2025-05-25

1-Amino-3-propylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-propylhexan-2-ol
• 1824360-21-5
• EN300-1855039
• 1-Amino-3-propylhexan-2-ol

• Inchi： 1S/C9H21NO/c1-3-5-8(6-4-2)9(11)7-10/h8-9,11H,3-7,10H2,1-2H3
• InChI Key： HFCSUDVNDHNLRN-UHFFFAOYSA-N
• SMILES： OC(CN)C(CCC)CCC

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-Amino-3-propylhexan-2-ol

1-Amino-3-propylhexan-2-ol (CAS No. 1824360-21-5): A Comprehensive Overview

The compound 1-Amino-3-propylhexan-2-ol (CAS No. 1824360-21-5) is an organic chemical with a unique structure that combines an amino group (-NH₂) and a hydroxyl group (-OH) in a hexane backbone. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. Its structure allows for versatile reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 1-Amino-3-propylhexan-2-ol in the development of bioactive molecules. Researchers have explored its role as a precursor for synthesizing complex biomolecules, such as peptides and other nitrogen-containing compounds. The presence of both an amino and hydroxyl group in the same molecule enables it to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and oxidations.

The synthesis of 1-Amino-3-propylhexan-2-ol has been optimized through various methodologies. One notable approach involves the use of enzymatic catalysis, which has been shown to enhance the efficiency and selectivity of the synthesis process. This method aligns with the growing trend toward greener chemistry practices, reducing environmental impact while maintaining high yields.

In terms of applications, 1-Amino-3-propylhexan-2-ol has been utilized in the development of novel materials with tailored properties. For instance, it has been employed as a building block for creating amphiphilic molecules that exhibit unique surface activity. These molecules have potential applications in drug delivery systems, where their ability to form micelles or vesicles can enhance the solubility and bioavailability of hydrophobic drugs.

Moreover, recent advancements in computational chemistry have provided deeper insights into the molecular properties of 1-Amino-3-propylhexan-2-ol. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are crucial for predicting its behavior in different chemical environments. This information is invaluable for designing new synthetic pathways and optimizing existing ones.

The compound's ability to act as both a nucleophile and a base makes it highly versatile in organic transformations. For example, it can be used to synthesize β-amino alcohols, which are important intermediates in the production of pharmaceutical agents. Its role in peptide synthesis has also been explored, with researchers investigating its potential as a chiral auxiliary or catalyst in asymmetric reactions.

Another area of interest is the use of 1-Amino-3-propylhexan-2-ol in polymer chemistry. Its functional groups enable it to participate in polymerization reactions, leading to the formation of novel polymeric materials with unique mechanical and thermal properties. These materials have potential applications in advanced composites and high-performance polymers.

In conclusion, 1-Amino-3-propylhexan-2-ol (CAS No. 1824360-21) is a multifaceted compound with significant potential across various scientific disciplines. Its structural features and reactivity make it an invaluable tool for researchers working on innovative solutions in chemistry and related fields. As ongoing studies continue to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in modern chemical research.